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Compound of Interest
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Introduction

Thermogravimetric Analysis (TGA) is a powerful analytical technique used to measure the
change in mass of a sample as a function of temperature or time in a controlled atmosphere.
This method is widely employed for characterizing the thermal stability and composition of
materials. Lanthanum oxalate hydrate (Laz(C204)3-nH20), typically found as the decahydrate,
IS a common precursor for the synthesis of lanthanum oxide (La20s3), a material with significant
applications in catalysis, ceramics, and optics.[1][2] Understanding the thermal decomposition
pathway of lanthanum oxalate is crucial for controlling the synthesis of lanthanum oxide with
desired properties. This application note details the TGA of lanthanum oxalate decahydrate
and provides a standard protocol for its analysis.

The thermal decomposition of lanthanum oxalate decahydrate (Laz(C204)3-10H20) is a multi-
step process.[1][3] It begins with the loss of water molecules (dehydration), followed by the
decomposition of the anhydrous oxalate to form intermediate carbonate species, and finally, the
formation of lanthanum oxide at higher temperatures.[3][4]

Experimental Workflow

The general workflow for the TGA of lanthanum oxalate involves sample preparation,
instrument setup, and data analysis to determine the various stages of decomposition.
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Caption: Experimental workflow for TGA of lanthanum oxalate.

Thermal Decomposition Pathway

The decomposition of lanthanum oxalate decahydrate typically proceeds through three main
stages following the initial dehydration steps.[3]

o Dehydration: The process begins with the loss of the ten water molecules of hydration to
form anhydrous lanthanum oxalate. This often occurs in multiple, overlapping steps.

o Oxalate Decomposition: The anhydrous lanthanum oxalate then decomposes into an
intermediate, lanthanum dioxycarbonate (La202CO3), releasing carbon monoxide and
carbon dioxide.

o Carbonate Decomposition: Finally, the lanthanum dioxycarbonate decomposes to form the
final product, lanthanum oxide (La20s), with the release of carbon dioxide.[1]
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Caption: Thermal decomposition pathway of Lanthanum Oxalate Hydrate.

Quantitative Data Summary

The theoretical weight loss for each decomposition step can be calculated based on
stoichiometry. The experimental values obtained from TGA should closely align with these
theoretical values.
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Temperature Range . Theoretical Weight
Step Reaction
(°C) Loss (%)

Laz2(C204)3-:10H20 —
1 50 - 300 25.37%
Laz2(C204)3 + 10H20

Laz(C204)3 —

2 300 - 500 La202C0s3 + 2CO + 22.56%
2CO2
La202C03 — La20s3 +

3 600 - 800 6.20%
CO2

Laz2(C204)3-:10H20 —
Total 54.13%
La20s3

Note: Temperature ranges are approximate and can be influenced by factors such as heating
rate and atmospheric conditions.[1][4]

Detailed Experimental Protocol: TGA of Lanthanum
Oxalate

This protocol outlines the procedure for analyzing the thermal decomposition of lanthanum
oxalate hydrate using a thermogravimetric analyzer.

1. Instrumentation and Materials

 Instrument: Calibrated Thermogravimetric Analyzer (e.g., NETZSCH STA 409 PC, SETARAM
SETYS Evolution).[2][5]

o Sample: Lanthanum(lll) oxalate decahydrate (La2(C204)3-10H20).
e Crucibles: Alumina or platinum crucibles (100 pL).[2]

e Purge Gas: High-purity nitrogen (or air, depending on the desired atmosphere) with a flow
controller.

2. Sample Preparation
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Ensure the lanthanum oxalate sample is a fine, homogeneous powder.

Accurately weigh approximately 5-10 mg of the sample directly into a pre-tared TGA crucible.

[51[6]
Gently tap the crucible to ensure the sample is evenly distributed across the bottom.
. Instrument Setup and TGA Method

Place the sample crucible and a reference crucible (if using a simultaneous TGA-DSC) into
the instrument's autosampler or furnace.

Set the purge gas flow rate. A typical rate is 20-60 mL/min.[5]
Program the instrument with the following temperature profile:
o Equilibration: Hold at 30-40°C for 5-20 minutes to allow the furnace to stabilize.[2]

o Heating Ramp: Heat the sample from the starting temperature to a final temperature of
900-1000°C. A linear heating rate of 10°C/min is standard.[7] Slower rates (e.g., 3 K/min)
can provide better resolution of overlapping events.[2]

o Isothermal Hold (Optional): Hold at the final temperature for 10-15 minutes to ensure the
reaction has gone to completion.

Ensure the data acquisition software is set to record mass, temperature, and time.
. Data Analysis

Generate TG Curve: Plot the sample mass (%) on the y-axis against the temperature (°C) on
the x-axis.

Generate DTG Curve: Plot the first derivative of the mass loss (d(mass)/dt) against
temperature. The peaks in the DTG curve correspond to the temperatures of the maximum
rate of mass loss for each decomposition step.

Determine Temperature Ranges: Identify the onset and offset temperatures for each distinct
mass loss step from the TG curve.
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o Calculate Mass Loss: Quantify the percentage of mass lost for each step. Compare these
experimental values to the theoretical values to identify the corresponding chemical
reactions.

« ldentify Products: Correlate each mass loss step with the proposed decomposition pathway
(dehydration, oxalate decomposition, carbonate decomposition) to identify the intermediate
and final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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